6-(N-Methylphthalimido)-2,2,3-trifluoro-1,4-benzodioxane

• IUPAC Name: 2-[(2,2,3-trifluoro-3H-1,4-benzodioxin-6-yl)methyl]isoindole-1,3-dione
• InChI: InChI=1S/C17H10F3NO4/c18-16-17(19,20)25-12-6-5-9(7-13(12)24-16)8-21-14(22)10-3-1-2-4-11(10)15(21)23/h1-7,16H,8H2
• InChI Key: CNRARBVZHKLVHB-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C(=O)N(C2=O)CC3=CC4=C(C=C3)OC(C(O4)F)(F)F
• Molecular Formula: C17H10F3NO4
• Molecular Weight: 349.26 g/mol

Description

6-(N-Methylphthalimido)-2,2,3-trifluoro-1,4-benzodioxane (MPTB) is a synthetic molecule that is widely used in scientific research. It has a wide range of applications in fields such as biochemistry, pharmacology, and toxicology. MPTB has been used in a variety of experiments and studies, due to its unique properties and its ability to interact with a variety of biological molecules.

Scientific Research Applications

6-(N-Methylphthalimido)-2,2,3-trifluoro-1,4-benzodioxane has been used in a variety of scientific research applications. It has been used in studies to investigate the effects of various drugs on the human body, as well as in studies to investigate the effects of various environmental factors on human health. Additionally, 6-(N-Methylphthalimido)-2,2,3-trifluoro-1,4-benzodioxane has been used in studies to investigate the biochemical and physiological effects of various toxins and pollutants. Furthermore, 6-(N-Methylphthalimido)-2,2,3-trifluoro-1,4-benzodioxane has been used in studies to investigate the effects of various chemicals on the environment, as well as in studies to investigate the effects of various drugs on the environment.

Mechanism of Action

The exact mechanism of action of 6-(N-Methylphthalimido)-2,2,3-trifluoro-1,4-benzodioxane is not yet fully understood. However, it is known that 6-(N-Methylphthalimido)-2,2,3-trifluoro-1,4-benzodioxane binds to a variety of biological molecules, including proteins, enzymes, and receptors. This binding is thought to be responsible for its various effects on the human body, as well as its various effects on the environment. Additionally, 6-(N-Methylphthalimido)-2,2,3-trifluoro-1,4-benzodioxane is thought to interact with a variety of other molecules, such as hormones and neurotransmitters, which may also contribute to its effects.
Biochemical and Physiological Effects
6-(N-Methylphthalimido)-2,2,3-trifluoro-1,4-benzodioxane has been shown to have a variety of biochemical and physiological effects. It has been shown to have an inhibitory effect on the activity of a variety of enzymes, including cytochrome P450 enzymes. Additionally, 6-(N-Methylphthalimido)-2,2,3-trifluoro-1,4-benzodioxane has been shown to have an inhibitory effect on the activity of a variety of receptors, including serotonin and dopamine receptors. Furthermore, 6-(N-Methylphthalimido)-2,2,3-trifluoro-1,4-benzodioxane has been shown to have an inhibitory effect on the activity of a variety of hormones, including cortisol and testosterone.

Advantages and Limitations for Lab Experiments

6-(N-Methylphthalimido)-2,2,3-trifluoro-1,4-benzodioxane has several advantages for lab experiments. It is a relatively simple molecule to synthesize, and it is relatively inexpensive to purchase. Additionally, 6-(N-Methylphthalimido)-2,2,3-trifluoro-1,4-benzodioxane is a relatively stable molecule, which makes it ideal for experiments that require a long-term storage of the molecule. However, 6-(N-Methylphthalimido)-2,2,3-trifluoro-1,4-benzodioxane also has several limitations for lab experiments. It is a relatively small molecule, which can make it difficult to detect in certain experiments. Additionally, 6-(N-Methylphthalimido)-2,2,3-trifluoro-1,4-benzodioxane is a relatively non-polar molecule, which can make it difficult to dissolve in certain solvents.

Future Directions

There are several potential future directions for 6-(N-Methylphthalimido)-2,2,3-trifluoro-1,4-benzodioxane research. One potential direction is to further investigate the biochemical and physiological effects of 6-(N-Methylphthalimido)-2,2,3-trifluoro-1,4-benzodioxane. Additionally, further research could be conducted to investigate the effects of 6-(N-Methylphthalimido)-2,2,3-trifluoro-1,4-benzodioxane on the environment. Furthermore, further research could be conducted to investigate the potential therapeutic uses of 6-(N-Methylphthalimido)-2,2,3-trifluoro-1,4-benzodioxane. Finally, further research could be conducted to investigate the potential toxicity of 6-(N-Methylphthalimido)-2,2,3-trifluoro-1,4-benzodioxane.

Synthesis Methods

6-(N-Methylphthalimido)-2,2,3-trifluoro-1,4-benzodioxane is a simple molecule to synthesize. It is typically synthesized through a two-step process involving the reaction of methylphthalimide and trifluoroacetic acid. The first step involves the reaction of methylphthalimide and trifluoroacetic acid, which results in the formation of 6-(N-methylphthalimido)-2,2,3-trifluoro-1,4-benzodioxane. This reaction is typically carried out under anhydrous conditions, using a catalyst such as pyridine or triethylamine. The second step involves the purification of the product, which can be achieved through the use of a variety of techniques, such as column chromatography or recrystallization.